Cas no 54399-02-9 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)-)

1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)- structure
54399-02-9 structure
Product name:1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)-
CAS No:54399-02-9
MF:C11H13NO3
MW:207.22582
CID:354698
PubChem ID:71364699

1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)-
    • 2-(2-oxopropyl)-3a,4,7,7a-tetrahydroisoindole-1,3-dione
    • 2-(2-Oxopropyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
    • 54399-02-9
    • DTXSID60788155
    • Inchi: InChI=1S/C11H13NO3/c1-7(13)6-12-10(14)8-4-2-3-5-9(8)11(12)15/h2-3,8-9H,4-6H2,1H3
    • InChI Key: KLDQHJYKHGYZPP-UHFFFAOYSA-N
    • SMILES: CC(CN1C(=O)C2CC=CCC2C1=O)=O

Computed Properties

  • Exact Mass: 207.08959
  • Monoisotopic Mass: 207.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4Ų
  • XLogP3: -0.3

Experimental Properties

  • PSA: 54.45

1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)- Related Literature

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